1-(3-thienylmethyl)-3-piperidinecarbohydrazide

• IUPAC Name: 1-(thiophen-3-ylmethyl)piperidine-3-carbohydrazide
• InChI: InChI=1S/C11H17N3OS/c12-13-11(15)10-2-1-4-14(7-10)6-9-3-5-16-8-9/h3,5,8,10H,1-2,4,6-7,12H2,(H,13,15)
• InChI Key: YXRWOVZPNANIII-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CSC=C2)C(=O)NN
• Molecular Formula: C11H17N3OS
• DSSTOX Substance ID: DTXSID80385781
• Molecular Weight: 239.34 g/mol
• CAS RN: 415937-73-4

Description

1-(3-thienylmethyl)-3-piperidinecarbohydrazide, also known as TPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. TPC belongs to the class of carbohydrazide derivatives and has been found to exhibit promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is not fully understood, but it is believed to act by inhibiting the production of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide also modulates the activity of various neurotransmitters such as GABA and glutamate, which are involved in the pathogenesis of various neurological disorders.
Biochemical and Physiological Effects:
1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has also been found to reduce the levels of oxidative stress markers such as MDA and increase the levels of antioxidant enzymes such as SOD and CAT. In addition, 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is its potent anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of various inflammatory diseases. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is also relatively easy to synthesize and can be obtained in high yields. However, 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has some limitations for lab experiments, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide. One potential direction is to investigate the potential of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide in the treatment of various neurological disorders such as epilepsy and Parkinson's disease. Another potential direction is to investigate the potential of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide in the treatment of various types of cancer, as it has been found to exhibit significant anti-cancer effects in some studies. Finally, future studies could focus on optimizing the synthesis method of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide to improve its yield and purity.
Conclusion:
In conclusion, 1-(3-thienylmethyl)-3-piperidinecarbohydrazide is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been found to exhibit significant anti-inflammatory and analgesic effects, as well as potent anticonvulsant and neuroprotective effects. Further studies are needed to fully understand the mechanism of action of 1-(3-thienylmethyl)-3-piperidinecarbohydrazide and its potential therapeutic applications.

Synthesis Methods

1-(3-thienylmethyl)-3-piperidinecarbohydrazide can be synthesized by the reaction of 3-thiophenemethanol with piperidine-3-carbohydrazide in the presence of a catalyst such as hydrochloric acid. The reaction takes place at room temperature and produces a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

1-(3-thienylmethyl)-3-piperidinecarbohydrazide has been extensively studied for its potential therapeutic properties. It has been found to exhibit significant anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. 1-(3-thienylmethyl)-3-piperidinecarbohydrazide has also been found to exhibit potent anticonvulsant and neuroprotective effects, making it a potential candidate for the treatment of various neurological disorders such as epilepsy and Alzheimer's disease.